Ethyl 2-benzamidothiophene-3-carboxylate
Description
Ethyl 2-benzamidothiophene-3-carboxylate is a chemical compound with the molecular formula C14H13NO3S . It is a derivative of thiophene, a sulfur-containing heterocyclic compound .
Synthesis Analysis
The synthesis of Ethyl 2-benzamidothiophene-3-carboxylate involves a multicomponent reaction . An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin .Molecular Structure Analysis
The molecular structure of Ethyl 2-benzamidothiophene-3-carboxylate can be analyzed using single-crystal X-ray diffraction and density functional theory (DFT) .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 2-benzamidothiophene-3-carboxylate include its molecular weight, which is 246.26 g/mol . Other properties such as its solubility, melting point, boiling point, etc., are not explicitly mentioned in the search results.Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
Ethyl 2-benzamidothiophene-3-carboxylate derivatives have been studied for their potential as anticancer agents . The thiophene nucleus, which is part of this compound’s structure, is known to be present in several pharmacologically active molecules. Researchers are investigating these derivatives for their ability to inhibit cancer cell growth and proliferation.
Organic Semiconductors
Thiophene derivatives, including Ethyl 2-benzamidothiophene-3-carboxylate, are significant in the development of organic semiconductors . Their electronic properties make them suitable for use in various electronic devices, including transistors and photovoltaic cells.
Organic Field-Effect Transistors (OFETs)
The compound’s derivatives are being explored for their application in OFETs due to their good charge carrier mobility and stability . These properties are crucial for the performance of OFETs, which are key components in flexible electronic devices.
Organic Light-Emitting Diodes (OLEDs)
Ethyl 2-benzamidothiophene-3-carboxylate is being researched for use in OLEDs . The compound’s ability to emit light when an electric current is applied makes it a candidate for creating more efficient and durable OLEDs.
Material Science: Corrosion Inhibitors
In material science, thiophene derivatives are utilized as corrosion inhibitors . The protective properties of these compounds can extend the life of metals by preventing oxidative damage.
Pharmacological Properties: Anti-inflammatory and Antimicrobial
Thiophene derivatives exhibit a range of pharmacological properties, including anti-inflammatory and antimicrobial activities . These properties are beneficial in the development of new therapeutic drugs that can treat various inflammatory conditions and infections.
properties
IUPAC Name |
ethyl 2-benzamidothiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S/c1-2-18-14(17)11-8-9-19-13(11)15-12(16)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSYCFLCROUQBEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1)NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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